Cas no 832077-71-1 (Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-)

Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- structure
832077-71-1 structure
Product name:Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
CAS No:832077-71-1
MF:C18H19N3OS
MW:325.42796
CID:676990
PubChem ID:44391875

Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
    • 2-(5-phenylpentylsulfanyl)-5-pyridin-2-yl-1,3,4-oxadiazole
    • 2-{5-[(5-PHENYLPENTYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL}PYRIDINE
    • CHEMBL183622
    • BDBM50157133
    • 2-[5-(6-Phenyl-hexylsulfanyl)-[1,3,4]oxadiazol-2-yl]-pyridine
    • 832077-71-1
    • DTXSID10658672
    • Inchi: InChI=1S/C18H19N3OS/c1-3-9-15(10-4-1)11-5-2-8-14-23-18-21-20-17(22-18)16-12-6-7-13-19-16/h1,3-4,6-7,9-10,12-13H,2,5,8,11,14H2
    • InChI Key: KVEHPKXALGTNAF-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CCCCCSC2=NN=C(O2)C3=CC=CC=N3

Computed Properties

  • Exact Mass: 325.12488341g/mol
  • Monoisotopic Mass: 325.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 77.1Ų

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